Cas no 856860-18-9 (1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone)
856860-18-9 structure
Product Name:1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone
CAS No:856860-18-9
MF:C6H9N3O
MW:139.155160665512
CID:2120032
PubChem ID:11309550
Update Time:2025-04-21
1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone
- 1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one
- DB-328478
- AKOS006352230
- EN300-796063
- 1-(3-amino-1-methyl-pyrazol-4-yl)ethanone
- F93652
- 856860-18-9
- SCHEMBL8228221
-
- Inchi: 1S/C6H9N3O/c1-4(10)5-3-9(2)8-6(5)7/h3H,1-2H3,(H2,7,8)
- InChI Key: DFQZBFYXDVHWQJ-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(N)=NN(C)C=1
Computed Properties
- Exact Mass: 139.074561919g/mol
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 60.9Ų
1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796063-0.05g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 0.05g |
$803.0 | 2024-05-22 | |
| Enamine | EN300-796063-0.1g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 0.1g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-796063-0.25g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 0.25g |
$880.0 | 2024-05-22 | |
| Enamine | EN300-796063-0.5g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 0.5g |
$919.0 | 2024-05-22 | |
| Enamine | EN300-796063-1.0g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 1.0g |
$956.0 | 2024-05-22 | |
| Enamine | EN300-796063-2.5g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 2.5g |
$1874.0 | 2024-05-22 | |
| Enamine | EN300-796063-5.0g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 5.0g |
$2774.0 | 2024-05-22 | |
| Enamine | EN300-796063-10.0g |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one |
856860-18-9 | 95% | 10.0g |
$4114.0 | 2024-05-22 |
1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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